Cas no 105917-37-1 (Ethanone, 1-(3,4-dihydro-3,5-dihydroxy-2H-1-benzopyran-6-yl)-)
105917-37-1 structure
Product Name:Ethanone, 1-(3,4-dihydro-3,5-dihydroxy-2H-1-benzopyran-6-yl)-
CAS No:105917-37-1
MF:C11H12O4
MW:208.210583686829
CID:1165131
PubChem ID:13745942
Update Time:2025-04-20
Ethanone, 1-(3,4-dihydro-3,5-dihydroxy-2H-1-benzopyran-6-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3,4-dihydro-3,5-dihydroxy-2H-1-benzopyran-6-yl)-
- 1-(3,5-dihydroxychroman-6-yl)ethanone
- SCHEMBL10829319
- 3,5-Dihydroxy-6-acetyl-2,3-dihydro-4H-benzo[b]pyran
- 105917-37-1
- DA-20077
- JGYMSQCZWULTQO-UHFFFAOYSA-N
-
- Inchi: 1S/C11H12O4/c1-6(12)8-2-3-10-9(11(8)14)4-7(13)5-15-10/h2-3,7,13-14H,4-5H2,1H3
- InChI Key: JGYMSQCZWULTQO-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C(C)=O)=C(C=2CC(C1)O)O
Computed Properties
- Exact Mass: 208.07356
- Monoisotopic Mass: 208.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
Ethanone, 1-(3,4-dihydro-3,5-dihydroxy-2H-1-benzopyran-6-yl)- Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
105917-37-1 (Ethanone, 1-(3,4-dihydro-3,5-dihydroxy-2H-1-benzopyran-6-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk